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Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Frequently Asked Questions (FAQSs)

Q1: What is 1-azido-4-iodobutane and what is its primary use?

¢ A: 1l-azido-4-iodobutane (CAS 148759-55-1) is an organic compound with the molecular formula
C4HB8IN3 and a molecular weight of 225.032 g/mol [1]. It is primarily used as a key reagent in a one-
pot synthesis method for preparing linear, trisubstituted triazenes from Grignard reagents [2]. Its
structure, featuring both an azide and an iodide, allows it to facilitate regioselective triazene formation
through an intramolecular cyclization step [2].

Q2: What are the common impurities and stability issues associated with this compound?

e A: While specific impurities are not listed in the search results, the compound contains functional
groups that can pose general stability risks. The azide group can be unstable under certain
conditions, such as when exposed to heat, shock, or strong acids [3]. Furthermore, iodine can act as
a catalyst or reactant in side reactions. One study on similar peroxide-containing compounds noted
that copper(l) catalysts, commonly used in "click" chemistry, can sometimes induce decomposition,
leading to aldehyde byproducts [4] [5]. This suggests that traces of copper or other metals could be
potential contaminants that affect the purity of 1-azido-4-iodobutane or its reaction products.

Q3: How should 1-azido-4-iodobutane be safely handled and stored?

e A: A Safety Data Sheet (SDS) for this compound is available and classifies it under the Globally
Harmonized System (GHS) [1]. It is recommended for industry use only [1]. While specific hazard
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codes are listed as "N/A", all organic azides should be treated with caution. General safety guidelines
for azides include [3]:
e Storage: Store in a cool, dry place, away from heat and direct sunlight. Avoid contact with heavy
metals (e.g., lead, mercury, cadmium) as their azide salts are highly explosive.
¢ Handling: Always use a blast shield when working on a preparative scale. Avoid using

dichloromethane as a solvent with azides, as it can form highly explosive diazidomethane.
o Disposal: Follow all local regulations for the disposal of reactive and potentially explosive

compounds.

Troubleshooting Guide

The table below summarizes common experimental problems and proposed solutions based on the chemical

properties and related research.

Problem Observed

Possible Cause

Suggested Solution

Low yield in triazene
synthesis

Formation of
undesired byproducts

Compound
decomposition during
storage

Decomposition of the
azide group; side
reactions.

Presence of catalytic
metal impurities (e.qg.,
Cut).

Exposure to heat, light,
or moisture.

Ensure reactions are conducted under inert
atmosphere (e.g., N2); control reaction temperature
strictly; use fresh, high-purity reagent [2].

Use high-purity solvents; ensure glassware is
thoroughly cleaned; consider passing reagents
through a small column of alumina or celite to
remove metals [4] [5].

Store in a tightly sealed container in a refrigerator;
desiccate if necessary; monitor color and
consistency regularly.

Experimental Workflow for Synthesis and Purification

The search results do not provide a direct synthesis procedure for 1-azido-4-iodobutane. However, a closely

related compound, 1-azido-4-chlorobutane, is synthesized via nucleophilic substitution of 1-bromo-4-

chlorobutane [4] [6] [5]. The following workflow is a logical adaptation for producing and purifying 1-

azido-4-iodobutane.
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Nucleophilic Substitution
1,4-diiodobutane + NaN3
Polar aprotic solvent (e.g., DMSO, CH3CN)

'

Reaction Monitoring
TLC or GC-MS to confirm
consumption of starting material

:

Work-up Procedure
Dilute with water
Extract with ethyl acetate/ether
Wash organic layer with brine

:

Purification
Column chromatography
(silica gel, hexane/EtOAc)

Click to download full resolution via product page

Key Considerations for the Protocol:

* Synthesis: The reaction exploits the excellent nucleophilicity of the azide ion (N3~) in an Sy2 reaction

with a dihaloalkane [3]. Using a polar aprotic solvent like dimethyl sulfoxide (DMSO) or acetonitrile
(CHsCN) enhances the reaction rate.
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e Purification: Column chromatography on silica gel with a hexane/ethyl acetate gradient is a
standard and effective method for purifying this type of molecule. The non-polar backbone makes it
suitable for this technique.

¢ Characterization: Always confirm the identity and purity of the final product using analytical methods

such as 'H NMR and mass spectrometry [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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